Cas no 1156939-48-8 (2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid)
1156939-48-8 structure
Product Name:2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid
CAS No:1156939-48-8
MF:C15H11F3O3
MW:296.241255044937
CID:1091116
PubChem ID:17864397
Update Time:2025-04-20
2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid
- 2-[[3-(trifluoromethyl)phenoxy]methyl]benzoic acid
- 1156939-48-8
- DB-216233
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- Inchi: 1S/C15H11F3O3/c16-15(17,18)11-5-3-6-12(8-11)21-9-10-4-1-2-7-13(10)14(19)20/h1-8H,9H2,(H,19,20)
- InChI Key: XWJOCDPBPMVTTG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OCC1C=CC=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 296.06602869g/mol
- Monoisotopic Mass: 296.06602869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
1156939-48-8 (2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid) Related Products
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